5-Methyl-3-(2-(trifluoromethyl)phenyl)isoxazol-4-carboxylic acid

• Molecular Formula: C12H8F3NO3
• Molecular Weight: 271.19 g/mol
• IUPAC Name: 5-methyl-3-[2-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C12H8F3NO3/c1-6-9(11(17)18)10(16-19-6)7-4-2-3-5-8(7)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key: DGGCVCPDVVYAGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2C(F)(F)F)C(=O)O

Description

5-Methyl-3-(2-(trifluoromethyl)phenyl)isoxazol-4-carboxylic acid is a useful research compound. Its molecular formula is C12H8F3NO3 and its molecular weight is 271.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

methyl 5-methyl-3-(2-(trifluoromethyl)phenyl)isoxazol-4-carboxylate (6.0 g, 21.03 mmol) was dissolved in methanol (60 mL), added with 3% sodium hydroxide aqueous solution (60 mL), stirred at 30° C. for 7 hours, and vacuum-evaporated so as to remove methanol. The remaining solution was washed with ethyl acetate (20 mL), and the aqueous layer was neutralized by a hydrochloric acid aqueous solution. Then, the produced crystal was filtered, washed with purified water (50 mL), and dried so as to provide a white solid required compound (5.48 g, 20.12 mmol, 96%).